N-(4-ethoxyphenyl)-5-[(phenylsulfanyl)methyl]furan-2-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-5-(phenylsulfanylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C20H19NO3S/c1-2-23-16-10-8-15(9-11-16)21-20(22)19-13-12-17(24-19)14-25-18-6-4-3-5-7-18/h3-13H,2,14H2,1H3,(H,21,22)
• InChI Key: WHFKNWZQRPYODP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)CSC3=CC=CC=C3
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the furan ring. The exact structure would depend on the specific synthetic pathway used to create the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might participate in condensation or hydrolysis reactions. The phenylsulfanyl group could be involved in oxidation or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar amide group might increase its solubility in polar solvents. The aromatic rings could contribute to its stability and affect its melting and boiling points.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, it might interact with biological targets in specific ways. Without more information, it’s difficult to speculate on the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.